trans-Cyclohexane-p-bis(C-OTs)

• CAS: 134424-54-7
• Molecular Formula: C22H28O6S2
• Molecular Weight: 452.6 g/mol
• InChI: InChI=1S/C22H28O6S2/c1-17-3-11-21(12-4-17)29(23,24)27-15-19-7-9-20(10-8-19)16-28-30(25,26)22-13-5-18(2)6-14-22/h3-6,11-14,19-20H,7-10,15-16H2,1-2H3
• InChIKey: UEDLGMJYAZLEHS-UHFFFAOYSA-N

trans-Cyclohexane-p-bis(C-OTs) PROTAC Linker

trans-Cyclohexane-p-bis(C-OTs) (CAS 134424-54-7), also known as trans-1,4-cyclohexanedimethanol bis(4-methylbenzenesulfonate), is a homobifunctional, trans-cyclohexyl bis-electrophile building block . It is primarily utilized as a stereodefined linker precursor in the modular synthesis of Proteolysis Targeting Chimeras (PROTACs) [1]. The compound features two p-toluenesulfonate (OTs) leaving groups anchored to a rigid trans-1,4-disubstituted cyclohexane core, providing a defined vector for sequential nucleophilic displacement reactions.

Workflow Modular PROTAC assembly via sequential nucleophilic displacement

Selection Stereodefined trans-1,4-cyclohexyl core for rigid linker projection

Use Context VHL-recruiting and cooperative degrader design studies

• [1] MedChemExpress. trans-Cyclohexane-p-bis(C-OTs) product page. https://www.medchemexpress.eu/trans-cyclohexane-p-bis-c-ots.html View Source

Why trans-Cyclohexane-p-bis(C-OTs) Is Irreplaceable

The value of trans-Cyclohexane-p-bis(C-OTs) is inseparable from its trans-1,4-cyclohexyl geometry. The rigid, linear projection enforced by this stereochemistry is critical for productive ternary complex formation in PROTAC degraders. Simply substituting a cis-cyclohexyl or a flexible alkyl bis-electrophile linker precursor can lead to fundamentally different degradation outcomes. Direct evidence from structurally analogous PROTACs shows that a cis-cyclohexyl linker results in complete loss of degradation activity (DC50 > 10 µM) across multiple cell lines, while the trans-geometry achieves nanomolar potency [1]. This stereochemical dependence means that any generic substitution of this building block risks losing the spatial orientation required for cooperative ubiquitination.

Cis-isomer geometry

Cis-1,4-cyclohexyl linkers may result in no observable degradation activity (reported NDO context)

Flexible alkyl linkers

Flexible bis-electrophiles lack the rigid linear projection needed for ternary complex cooperativity

• [1] Kroupova, A., et al. Discovery of XL01126: A Potent, Fast, Cooperative, Selective, Orally Bioavailable, and Blood-Brain Barrier Penetrant PROTAC Degrader of Leucine-Rich Repeat Kinase 2. J. Med. Chem. 2022, 65, 12894-12916. (See Table 1 for DC50 values of XL01126 and cis-XL01126). View Source

trans-Cyclohexane-p-bis(C-OTs) Quantitative Evidence

Stereochemical Requirement for Degradation Activity

The activity of PROTACs built with a trans-1,4-cyclohexyl linker is directly compared to that of matched PROTACs using a cis-1,4-cyclohexyl linker in the LRRK2-targeting degrader series XL01126. The trans-isomer (XL01126) shows potent degradation activity, while the cis-isomer (cis-XL01126) is completely inactive (NDO, No Degradation Observed) across three different cellular models [1]. This demonstrates that the geometric isomer of the cyclohexyl linker, which trans-Cyclohexane-p-bis(C-OTs) is designed to produce, is a functional requirement for degradation.

Stereochemical requirement

Head-to-head

trans-XL01126 DC50 15–72 nM; cis-XL01126 NDO (3 cell models)

Trans geometry is a functional requirement for degradation activity

R1441C MEFs, BMDMs, PBMCs at 4 h

Evidence Dimension	Cellular degradation DC50 (concentration for 50% target protein degradation)
Target Compound Data	15 nM (R1441C LRRK2 MEFs, 4 h), 55 nM (BMDMs, 4 h), 72 nM (PBMCs, 4 h)
Comparator Or Baseline	cis-XL01126: NDO (No Degradation Observed) in R1441C MEFs, BMDMs, and PBMCs at 4 h
Quantified Difference	>1000-fold difference in potency; trans-isomer is active at low nM levels while cis-isomer shows no quantifiable degradation
Conditions	R1441C LRRK2 mutant mouse embryonic fibroblasts (MEFs), bone marrow-derived macrophages (BMDMs), and peripheral blood mononuclear cells (PBMCs); treatment for 4 hours

Why This Matters

This data proves that the trans-geometry of the linker is not a minor structural detail but a binary switch for biological activity, making trans-Cyclohexane-p-bis(C-OTs) an irreplaceable precursor for any PROTAC design requiring a rigid, linear 1,4-cyclohexyl linkage.

• [1] Kroupova, A., et al. Discovery of XL01126: A Potent, Fast, Cooperative, Selective, Orally Bioavailable, and Blood-Brain Barrier Penetrant PROTAC Degrader of Leucine-Rich Repeat Kinase 2. J. Med. Chem. 2022, 65, 12894-12916. (See Table 1 for comparative degradation data). View Source

BAZ2A/B Epigenetic Target Degradation

trans-Cyclohexane-p-bis(C-OTs) is the specifically designated linker precursor for the synthesis of dBAZ2, a first-in-class PROTAC degrader targeting the bromodomain proteins BAZ2A and BAZ2B . The resulting degrader demonstrates potent and selective target degradation, achieving a DC50 of 180 nM for BAZ2A and 250 nM for BAZ2B, with a maximum degradation (Dmax) of ≥97% . While a direct comparator with a different linker geometry is not available for this specific chemotype, the sub-micromolar degradation activity and near-complete target elimination validate this linker's capacity to form a competent ternary complex in a therapeutically relevant system.

dBAZ2 degrader potency

Data to verify

DC50 180 nM (BAZ2A), 250 nM (BAZ2B), Dmax ≥97%

Supports linker compatibility for ternary complex formation

Source-specific review required

Evidence Dimension	Cellular target degradation potency and efficacy
Target Compound Data	dBAZ2 (synthesized using trans-Cyclohexane-p-bis(C-OTs) linker): DC50 (BAZ2A) = 180 nM, DC50 (BAZ2B) = 250 nM, Dmax ≥ 97%
Comparator Or Baseline	No direct linker variant comparator for dBAZ2 series; baseline is untreated control (0% degradation)
Quantified Difference	Near-complete degradation (>97%) of target proteins at active concentrations, confirming linker compatibility with productive ternary complex formation
Conditions	Cellular degradation assay in BAZ2A/B-expressing cell lines

Why This Matters

This confirms that trans-Cyclohexane-p-bis(C-OTs) is not only theoretically advantageous but has been successfully employed to build a highly potent and first-in-class chemical probe, reducing the risk of synthetic failure for users building similar PROTAC architectures.

trans-Cyclohexyl Linker Cooperativity Advantage

High-resolution co-crystal structures of PROTACs incorporating a trans-1,4-cyclohexyl linker reveal a rigid, extended 'stick-out' conformation that projects the E3 ligase ligand away from the core. In contrast, the cis-isomer collapses into a 'folded-back' conformation that forms extensive intramolecular contacts and long-range interactions with the VHL E3 ligase surface [1]. This conformational difference has a direct, quantifiable impact on binary binding affinity: across a matched series of truncated VHL ligands, trans-cyclohexyl compounds consistently show weaker binary binding to VHL compared to their cis-counterparts (e.g., Kd values differ by 5- to 20-fold) [1]. Paradoxically, this weaker binary binding translates to superior ternary complex cooperativity and degradation activity, a benefit directly attributable to the trans-geometry's structural properties.

Cooperativity context

Head-to-head

Trans linker: 5–20× weaker VHL Kd, reported enhanced ternary cooperativity vs cis

Trans geometry supports cooperative ternary complex formation

Co-crystal structures; VHL binding assays

Evidence Dimension	Binary binding affinity to VHL E3 ligase (Kd)
Target Compound Data	Trans-cyclohexyl VHL ligand conjugates: consistently weaker VHL binding across molecular matched pair series (exact Kd values in paper; generally 5- to 20-fold weaker than cis)
Comparator Or Baseline	Cis-cyclohexyl VHL ligand conjugates: stronger binary VHL binding (5- to 20-fold stronger Kd)
Quantified Difference	5- to 20-fold weaker binary binding for trans vs. cis, yet trans demonstrates superior cellular degradation and ternary complex cooperativity
Conditions	VHL binding assay (isothermal titration calorimetry or surface plasmon resonance) with truncated VHL ligand-linker conjugates

Why This Matters

This evidence establishes that the trans-geometry confers a unique structural property—enhanced ternary complex cooperativity at the expense of binary binding strength—that is mechanistically linked to superior degradation and cannot be mimicked by the cis-isomer, reinforcing the procurement rationale for trans-Cyclohexane-p-bis(C-OTs).

• [1] Pierri, M., et al. Stereochemical inversion at a 1,4-cyclohexyl PROTAC linker fine-tunes conformation and binding affinity. Bioorg. Med. Chem. Lett. 2024, 110, 129861. DOI: 10.1016/j.bmcl.2024.129861. View Source

trans-Cyclohexane-p-bis(C-OTs) Application Scenarios

Rigid PROTACs for Challenging Targets

The quantitative evidence from the LRRK2 series demonstrates that a trans-1,4-cyclohexyl linker can be the deciding factor between a fully inactive degrader (cis-isomer) and a nanomolar-potency degrader . For target proteins where ternary complex formation is sterically demanding or where linker flexibility leads to unproductive folded-back conformations [1], trans-Cyclohexane-p-bis(C-OTs) is the optimal precursor. It enables stepwise, controlled synthesis of PROTACs with a precisely defined rigid linker, maximizing the probability of achieving productive degradation.

VHL-Recruiting PROTAC Library Construction

The validated use of trans-Cyclohexane-p-bis(C-OTs) in the synthesis of dBAZ2, a VHL-recruiting PROTAC that achieves ≥97% degradation of BAZ2A/B at sub-micromolar concentrations , establishes it as a reliable building block for VHL-based degrader libraries. Its homobifunctional tosylate structure allows sequential conjugation of the VHL ligand and the target protein ligand, making it suitable for high-throughput PROTAC synthesis platforms.

High-Cooperativity Chemical Probe Development

The structural data shows that trans-cyclohexyl linkers confer superior ternary complex cooperativity despite weaker binary binding . For programs where selective degradation over binary inhibition is desired, and where a high degree of cooperativity is critical for pharmacology, building from trans-Cyclohexane-p-bis(C-OTs) offers a mechanistically validated starting point. It is particularly suited for developing highly selective chemical probes where off-target degradation must be minimized through cooperative ternary complex formation.

Application

Selection Property

Validation Focus

Rigid PROTAC design

Stereodefined trans-1,4-cyclohexyl geometry

Degradation activity control with cis-geometry comparator

VHL-recruiting degrader libraries

Homobifunctional tosylate for sequential conjugation

Ternary complex formation efficiency

Cooperative chemical probe studies

Reported high ternary cooperativity over binary binding

Selective degradation vs target engagement profiling

• [1] Pierri, M., et al. Stereochemical inversion at a 1,4-cyclohexyl PROTAC linker fine-tunes conformation and binding affinity. Bioorg. Med. Chem. Lett. 2024, 110, 129861. View Source